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Compound of Interest

Compound Name: (112)-3-oxohexadecenoyl-CoA

Cat. No.: B15599574

For researchers, scientists, and drug development professionals engaged in metabolic studies,
the accurate quantification of lipid intermediates is critical. This guide provides an objective
comparison of two primary analytical techniques, Liquid Chromatography-Mass Spectrometry
(LC-MS/MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV), for
the quantification of (11Z)-3-oxohexadecenoyl-CoA, a long-chain unsaturated 3-oxoacyl-CoA.
This comparison is supported by experimental data for similar long-chain acyl-CoAs, offering a
clear overview of each method's performance.

The Role of (11Z)-3-Oxohexadecenoyl-CoA in
Metabolism

(11Z)-3-Oxohexadecenoyl-CoA is an intermediate in fatty acid metabolism. 3-Oxoacyl-CoAs
are key players in the beta-oxidation pathway, where fatty acids are broken down to produce
energy in the form of acetyl-CoA.[1][2] The accurate measurement of these molecules is
essential for understanding the flux through metabolic pathways and the effects of drugs
targeting these processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Quantification of (112)-3-
Oxohexadecenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599574#cross-validation-of-11z-3-
oxohexadecenoyl-coa-quantification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.creative-proteomics.com/blog/what-is-acyl-coas-metabolism.htm
https://www.hmdb.ca/metabolites/HMDB0006402
https://www.hmdb.ca/metabolites/HMDB0006402
https://www.benchchem.com/product/b15599574#cross-validation-of-11z-3-oxohexadecenoyl-coa-quantification-methods
https://www.benchchem.com/product/b15599574#cross-validation-of-11z-3-oxohexadecenoyl-coa-quantification-methods
https://www.benchchem.com/product/b15599574#cross-validation-of-11z-3-oxohexadecenoyl-coa-quantification-methods
https://www.benchchem.com/product/b15599574#cross-validation-of-11z-3-oxohexadecenoyl-coa-quantification-methods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

